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Compound of Interest

Compound Name: Piperidine-d11

Cat. No.: B105061 Get Quote

This guide provides an in-depth exploration of Piperidine-d11 (Perdeuterated piperidine), a

critical tool for researchers, scientists, and drug development professionals. We will delve into

its fundamental properties, synthesis, and, most importantly, its application as a gold-standard

internal standard in quantitative mass spectrometry. This document moves beyond a simple

recitation of facts to explain the causality behind its use, ensuring a thorough understanding for

its practical implementation in a laboratory setting.

The Significance of Deuteration in Modern Analytics
In the landscape of pharmaceutical and chemical analysis, the strategic replacement of

hydrogen atoms with their stable, heavy isotope, deuterium (²H or D), is a powerful technique.

This modification, while chemically subtle, imparts a significant and predictable increase in

molecular weight without altering the fundamental chemical reactivity. The core advantage of

this isotopic substitution lies in the Kinetic Isotope Effect (KIE). The carbon-deuterium (C-D)

bond is stronger and vibrates at a lower frequency than a carbon-hydrogen (C-H) bond.

Consequently, more energy is required to break a C-D bond, which can lead to a slower rate of

reaction if this bond cleavage is the rate-determining step in a metabolic pathway. While this

effect is pivotal in the design of deuterated drugs to improve pharmacokinetic profiles, for

analytical purposes, the most crucial feature is the mass difference, which allows deuterated

analogues to serve as ideal internal standards in mass spectrometry.

Core Properties of Piperidine-d11
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Piperidine-d11 is the fully deuterated analog of piperidine, a ubiquitous six-membered

nitrogen-containing heterocycle found in numerous pharmaceuticals and natural alkaloids. The

replacement of all eleven hydrogen atoms with deuterium provides a substantial mass shift,

making it an exemplary internal standard for quantitative analysis.

Property Value Source(s)

CAS Number 143317-90-2 [1][2]

Molecular Formula C₅D₁₁N [1][2]

Molecular Weight 96.22 g/mol [1][2]

Appearance Colorless liquid

Boiling Point 106 °C (lit.) [2]

Melting Point -13 °C (lit.) [2]

Density 0.973 g/mL at 25 °C [2]

Isotopic Purity Typically ≥98 atom % D [2]

Mass Shift (vs. Piperidine) M+11 [2]

Synthesis of Piperidine-d11
The most common and efficient method for producing fully deuterated Piperidine-d11 is

through the catalytic hydrogenation (or more accurately, deuteration) of its aromatic precursor,

pyridine. This process involves the complete saturation of the pyridine ring with deuterium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Piperidine-d11: A Technical Guide for Advanced
Analytical Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105061#piperidine-d11-cas-number-and-molecular-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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